2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide

• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(3-morpholin-4-ylpropyl)acetamide
• InChI: InChI=1S/C16H24N2O4/c1-20-14-3-5-15(6-4-14)22-13-16(19)17-7-2-8-18-9-11-21-12-10-18/h3-6H,2,7-13H2,1H3,(H,17,19)
• InChI Key: BIYHJYHLGNXUMG-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NCCCN2CCOCC2

Description

2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide, also known as MPMPA, is a chemical compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide involves the inhibition of the activity of the enzyme phosphodiesterase 10A (PDE10A). PDE10A is involved in the regulation of dopamine and cAMP signaling pathways, which are important in the regulation of various physiological processes such as movement, cognition, and mood.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide can increase the levels of dopamine and cAMP in the brain, leading to improved cognitive function and motor coordination. 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide in lab experiments is its specificity for PDE10A, which makes it a useful tool for studying the role of PDE10A in various physiological processes. However, one limitation is that 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide research include further studies on its potential therapeutic applications, such as in the treatment of neurodegenerative disorders. Additionally, studies on the pharmacokinetics and pharmacodynamics of 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide are needed to better understand its potential clinical use. Other future directions include the development of more efficient synthesis methods and the optimization of its pharmacological properties.
In conclusion, 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide has shown great potential as a therapeutic agent in various scientific research fields. Its specificity for PDE10A makes it a useful tool for studying the role of PDE10A in various physiological processes. Further research is needed to fully understand its potential therapeutic applications and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide involves the reaction of 4-methoxyphenol with 3-chloropropylmorpholine, followed by the reaction of the resulting product with acetic anhydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide has been extensively studied for its potential as a therapeutic agent in various scientific research fields. It has been shown to have anticancer, anti-inflammatory, and neuroprotective properties. 2-(4-Methoxy-phenoxy)-N-(3-morpholin-4-yl-propyl)-acetamide has also been studied for its potential in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.